Cas no 203434-45-1 (tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate)

Tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pyrrolidine-based scaffolds. The compound features a reactive azido group and a hydroxyl functionality, enabling diverse transformations such as click chemistry (e.g., CuAAC) or further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. This makes the compound suitable for stepwise synthesis of complex molecules, including pharmaceuticals and agrochemicals. Its well-defined stereochemistry and functional group compatibility further contribute to its utility in medicinal chemistry and peptide mimetics. The product is typically handled under standard laboratory conditions, with attention to azide safety protocols.

tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate structure

203434-45-1 structure

Product Name:tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate

CAS No:203434-45-1

MF:C₉H₁₆N₄O₃

MW:228.248341560364

CID:1396747

PubChem ID:19005998

Update Time:2025-06-07

tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 3-azido-4-hydroxy-, 1,1-dimethylethyl ester
- tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate
- EN300-1716827
- DB-130602
- 1214272-52-2
- 3-azido-4-hydroxy-1-pyrrolidinecarboxylic acid tert-butyl ester
- A808103
- 143700-05-4
- 190792-84-8
- tert-butyl Trans-3-azido-4-hydroxypyrrolidine-1-carboxylate racemate
- tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
- 203434-45-1
- SCHEMBL13739308
- AB52505
- Tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
- tert-butyl 3-azido-4-hydroxy-pyrrolidine-1-carboxylate;TRANS-3-AZIDO-1-BOC-4-HYDROXYPYRROLIDINE
- CSWBTQKOSPXYIE-UHFFFAOYSA-N
- Inchi： 1S/C9H16N4O3/c1-9(2,3)16-8(15)13-4-6(11-12-10)7(14)5-13/h6-7,14H,4-5H2,1-3H3
- InChI Key： CSWBTQKOSPXYIE-UHFFFAOYSA-N
- SMILES： OC1CN(C(=O)OC(C)(C)C)CC1N=[N+]=[N-]

Computed Properties

Exact Mass: 228.12238
Monoisotopic Mass: 228.12224039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.1Å²

Experimental Properties

PSA: 98.53

tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

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